Cas no 1428-89-3 (Acetic acid--cyclododecane-1,2-diol (2/1))

Acetic acid--cyclododecane-1,2-diol (2/1) structure
1428-89-3 structure
Product Name:Acetic acid--cyclododecane-1,2-diol (2/1)
CAS No:1428-89-3
MF:C16H32O6
MW:320.421686172485
CID:2775337
PubChem ID:71351442
Update Time:2025-04-21

Acetic acid--cyclododecane-1,2-diol (2/1) Chemical and Physical Properties

Names and Identifiers

    • 1428-89-3
    • DTXSID80777026
    • Acetic acid--cyclododecane-1,2-diol (2/1)
    • Inchi: 1S/C12H24O2.2C2H4O2/c13-11-9-7-5-3-1-2-4-6-8-10-12(11)14;2*1-2(3)4/h11-14H,1-10H2;2*1H3,(H,3,4)
    • InChI Key: CHCIPISHSOSZKM-UHFFFAOYSA-N
    • SMILES: OC1CCCCCCCCCCC1O.OC(C)=O.OC(C)=O

Computed Properties

  • Exact Mass: 320.21988874Da
  • Monoisotopic Mass: 320.21988874Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 115Ų
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent